Cas no 144900-57-2 ((2-Chloropyridin-4-yl)methanamine)

• Product Name: (2-Chloropyridin-4-yl)methanamine
• CAS No: 144900-57-2
• MF: C₆H₇ClN₂
• MW: 142.586179971695
• MDL: MFCD06212875
• CID: 102030
• PubChem ID: 2794167
• Update Time: 2025-04-18

(2-Chloropyridin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-Chloropyridin-4-yl)methanamine
• 4-Aminomethyl-2-chloropyridine
• (2-Chloropyridin-4-yl)methylamine
• 4-Pyridinemethanamine,2-chloro-
• C-(2-chloro-pyridin-4-YL)-methylamine
• 1-(2-chloro-4-pyridinyl)methanamine(SALTDATA: HCl 0.25H2O)
• 2-Chloro-4-(aminomethyl)pyridine
• CHEMBL4068784
• SCHEMBL904475
• BCP01584
• 1-(2-Chloro-4-pyridyl)methanamine
• GGHCWJWUOSNCSK-UHFFFAOYSA-N
• FT-0660538
• A884716
• 2-chloro-4-aminomethylpyridine
• PB15828
• AS-39497
• 4-Pyridinemethanamine, 2-chloro-
• (2-Chloropyridin-4-yl)methanamine, AldrichCPR
• PD078603
• CS-0021876
• 144900-57-2
• MFCD06212875
• BDBM50232679
• SY110275
• 1-(2-chloro-4-pyridinyl)methanamine
• 4-(Aminomethyl)-2-chloropyridine
• (2-Chloro-pyridin-4-yl)methylamine
• (2-Chloro-4-pyridyl)methanamine
• AKOS006294533
• BB 0262964
• EN300-254474
• DTXSID10383179
• J-500724
• AM803217
• STL557540
• BBL103730
• 1-(2-CHLOROPYRIDIN-4-YL)METHANAMINE

• MDL： MFCD06212875
• Inchi： 1S/C6H7ClN2/c7-6-3-5(4-8)1-2-9-6/h1-3H,4,8H2
• InChI Key： GGHCWJWUOSNCSK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)CN

Computed Properties

• Exact Mass: 142.03000
• Monoisotopic Mass: 142.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.244±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 256.2±25.0 ºC (760 Torr),
• Flash Point: 108.8±23.2 ºC,
• Refractive Index: 1.571
• Solubility: Dissolution (43 g/l) (25 º C),
• PSA: 38.91000
• LogP: 1.89400